Ceritinib Dihydrochloride

• CAS No.: 1380575-43-8
• Product Name: Ceritinib Dihydrochloride
• Molecular Formula: C28H38Cl3N5O3S
• Molecular Weight: 631.054
• IUPAC Name: 5-chloro-2-N-(5-methyl-4-piperidin-4-yl-2-propan-2-yloxyphenyl)-4-N-(2-propan-2-ylsulfonylphenyl)pyrimidine-2,4-diamine;dihydrochloride
• Standard InChI: InChI=1S/C28H36ClN5O3S.2ClH/c1-17(2)37-25-15-21(20-10-12-30-13-11-20)19(5)14-24(25)33-28-31-16-22(29)27(34-28)32-23-8-6-7-9-26(23)38(35,36)18(3)4;;/h6-9,14-18,20,30H,10-13H2,1-5H3,(H2,31,32,33,34);2*1H
• Standard InChIKey: WNCJOPLFICTLPT-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1C2CCNCC2)OC(C)C)NC3=NC=C(C(=N3)NC4=CC=CC=C4S(=O)(=O)C(C)C)Cl.Cl.Cl
• Appearance: Solid powder
• Description: Ceritinib Dihydrochloride is a potent alk inhibitor
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Ceritinib Dihydrochloride; LDK378 Dihydrochloride
• PubChem Compound: 67973512
• Last Modified: Nov 11 2021